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Compound of Interest

Compound Name: 3-Propylidenephthalide

Cat. No.: B1366576 Get Quote

An In-depth Technical Guide to 3-
Propylidenephthalide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-Propylidenephthalide. The information is curated for professionals in research,

scientific, and drug development fields, with a focus on quantitative data, experimental

methodologies, and visual representations of key processes.

Chemical Identity
3-Propylidenephthalide, with the CAS number 17369-59-4, is an organic compound used

primarily as a fragrance and flavoring agent.[1][2][3][4] It is a derivative of phthalide,

characterized by a propylidene group attached to the lactone ring.
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Identifier Value

IUPAC Name (3E)-3-propylidene-2-benzofuran-1-one

Molecular Formula C₁₁H₁₀O₂[1][2][5][6]

Molecular Weight 174.20 g/mol [1][2][5][6]

CAS Number 17369-59-4[2][7]

EC Number 241-402-8[1][8]

FEMA Number 2952[1][9]

Synonyms
3-Propylidene-1(3H)-isobenzofuranone,

Propylidene phthalide[1][2][10][11]

Physical Properties
3-Propylidenephthalide is typically a clear, colorless to pale yellow liquid with a characteristic

warm, spicy, and herbaceous aroma.[1][5][6][12]

Table of Physical Properties
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Property Value Reference

Physical Description Clear yellow liquid [1]

Melting Point 5 °C [5][6][7][12]

Boiling Point
169-170 °C at 12 mmHg343 to

347 °F at 15 mmHg
[7][12][1][2][10]

Density
1.122 g/mL at 25 °C1.135

g/mL at 23.7 °C
[6][7][1][10]

Refractive Index n20/D 1.5861.557-1.562 [6][7][1]

Solubility

Insoluble in water (<0.1

mg/mL)Soluble in oils and

ethanol

[1][2][10]

Vapor Pressure 0.0013 mmHg at 25 °C [7]

Flash Point >230 °F (>110 °C) [7]

Chemical Properties and Reactivity
Stability: 3-Propylidenephthalide is considered stable under normal conditions.[7] However, it

may be sensitive to prolonged exposure to air and moisture.[1][10] It is also combustible.[7]

Reactivity: The compound is incompatible with strong oxidizing agents.[7] The molecule

contains a lactone (cyclic ester) and an unsaturated alkylidene group, which are the primary

sites for chemical reactions.
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Caption: Reactivity and stability profile of 3-Propylidenephthalide.

Spectral Data
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Spectroscopic data is crucial for the identification and characterization of 3-
Propylidenephthalide.

¹H NMR: Spectra are available and can be used to confirm the structure of the molecule,

including the cis/trans isomers.[13][14][15]

IR Spectra: Infrared spectroscopy can identify the characteristic functional groups, such as

the C=O stretch of the lactone and the C=C stretch of the propylidene group.[1][13]

Mass Spectrometry: Mass spectrometry data provides information on the molecular weight

and fragmentation pattern, aiding in structural elucidation.[13]

Experimental Protocols
Dermal Absorption Study using Franz Diffusion Cell

A key application in the safety assessment of cosmetic ingredients is determining their

percutaneous absorption. The following protocol outlines the methodology used for 3-
Propylidenephthalide.[16]

Objective: To determine the in vitro dermal absorption rate of 3-Propylidenephthalide.

Materials and Methods:

Analytical Method: An LC-MS/MS method was developed and validated for the quantification

of 3-Propylidenephthalide.[16]

Skin Preparation: Excised rat skin is used as the membrane in the Franz diffusion cell

system.[16]

Formulation: A cream formulation (o/w) containing 0.7% 3-Propylidenephthalide is

prepared.[16]

Franz Diffusion Cell Setup:

The excised rat skin is mounted on the Franz diffusion cells.
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The receptor chamber is filled with a receptor fluid (e.g., 50% ethanol) and maintained at

32°C.[16]

Application: The cream formulation is topically applied to the skin surface at a dose of 113

mg/cm².[16]

Sampling:

Aliquots of the receptor fluid are collected at specified time points (0, 1, 2, 4, 8, 12, and 24

hours).[16]

After 24 hours, any remaining formulation on the skin surface is removed by swabbing.[16]

The stratum corneum is collected using tape stripping.[16]

Extraction and Analysis:

The collected samples (swabs, stratum corneum, and the remaining skin) are extracted

with acetonitrile for 24 hours.[16]

The concentration of 3-Propylidenephthalide in the receptor fluid and the extracts is

determined by LC-MS/MS.[16]

Data Analysis: The total dermal absorption rate is calculated based on the amount of 3-
Propylidenephthalide found in the receptor fluid, stratum corneum, and the skin. For the

cream formulation tested, the total dermal absorption was approximately 24%.[16]
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Caption: Experimental workflow for dermal absorption study.

Biological Activity and Safety
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Use: 3-Propylidenephthalide is primarily used as a fragrance ingredient in cosmetics and a

flavoring agent in foods.[1][3][17]

Safety:

Skin Sensitization: It is identified as a fragrance allergen and a skin sensitizer.[11] A No

Expected Sensitization Induction Level (NESIL) of 940 μg/cm² has been established.[11]

Genotoxicity: Based on available data, 3-Propylidenephthalide is not considered to be

genotoxic.[11]

Phototoxicity: It is not expected to be phototoxic or photoallergenic based on its UV/Vis

absorption spectra.[11]

Irritation: It can be a moderate skin irritant.[18]

Regulatory Status: Its use in cosmetic products is regulated, with content limits in some

regions.[16] It has been assessed by the Research Institute for Fragrance Materials (RIFM)

and is listed by the Flavor and Extract Manufacturers Association (FEMA).[11][17]

No specific signaling pathways related to its biological activity have been detailed in the

reviewed literature. Its primary biological interaction of concern is its potential to cause skin

sensitization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1366576?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

